Cas no 418790-10-0 ((3,5-Dimethoxyphenyl)methyl(furan-2-ylmethyl)amine)

• Product Name: (3,5-Dimethoxyphenyl)methyl(furan-2-ylmethyl)amine
• CAS No: 418790-10-0
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 3086620
• PubChem ID: 870276
• Update Time: 2025-06-20

(3,5-Dimethoxyphenyl)methyl(furan-2-ylmethyl)amine Chemical and Physical Properties

Names and Identifiers

• (3,5-dimethoxybenzyl)(2-furylmethyl)amine
• N-[(3,5-dimethoxyphenyl)methyl]-1-(furan-2-yl)methanamine
• [(3,5-dimethoxyphenyl)methyl](furan-2-ylmethyl)amine
• SR-01000213983-1
• [(3,5-dimethoxyphenyl)methyl][(furan-2-yl)methyl]amine
• EN300-32329
• AKOS000212359
• TRA79010
• Cambridge id 5571546
• CS-0246391
• SR-01000213983
• AB00089780-01
• 418790-10-0
• Oprea1_294868
• (3,5-Dimethoxyphenyl)methyl(furan-2-ylmethyl)amine

• Inchi： 1S/C14H17NO3/c1-16-13-6-11(7-14(8-13)17-2)9-15-10-12-4-3-5-18-12/h3-8,15H,9-10H2,1-2H3
• InChI Key： XTHUPAXHHZFBNB-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNCC1C=C(C=C(C=1)OC)OC

Computed Properties

• Exact Mass: 247.12084340Da
• Monoisotopic Mass: 247.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.6Ų

(3,5-Dimethoxyphenyl)methyl(furan-2-ylmethyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (3,5-Dimethoxyphenyl)methyl(furan-2-ylmethyl)amine

Introduction to (3,5-Dimethoxyphenyl)methyl(furan-2-ylmethyl)amine and Its Significance in Modern Chemical Research

(3,5-Dimethoxyphenyl)methyl(furan-2-ylmethyl)amine, with the CAS number 418790-10-0, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and molecular modeling. The presence of both dimethoxyphenyl and furan-2-ylmethyl moieties suggests a rich chemical diversity that can be exploited for various biological activities.

The compound's structure, featuring an amine linkage between the two aromatic rings, introduces a versatile pharmacophore that can interact with multiple biological targets. This feature is particularly valuable in the development of novel therapeutic agents, where the ability to modulate biological pathways through precise molecular interactions is crucial. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of such molecules with high accuracy, making (3,5-Dimethoxyphenyl)methyl(furan-2-ylmethyl)amine a promising candidate for further investigation.

In the context of current research, this compound has been explored for its potential role in modulating neurotransmitter systems. The combination of the dimethoxyphenyl group, known for its ability to influence monoamine receptors, and the furan-2-ylmethyl group, which can interact with serotonin receptors, makes this molecule a fascinating subject for studying central nervous system (CNS) disorders. Studies have indicated that similar structural motifs can exhibit properties relevant to treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis of (3,5-Dimethoxyphenyl)methyl(furan-2-ylmethyl)amine presents an interesting challenge due to the complexity of its structure. Traditional synthetic routes often require multi-step processes involving careful regioselective functionalization of the aromatic rings. However, recent developments in catalytic methods have provided more efficient pathways to access this compound. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the amine linkage between the two aromatic units with high efficiency and selectivity.

The pharmacological profile of this compound is further enhanced by its solubility characteristics. Unlike many traditional small molecules that suffer from poor solubility issues, (3,5-Dimethoxyphenyl)methyl(furan-2-ylmethyl)amine exhibits good solubility in both aqueous and organic solvents. This property is advantageous for formulating drug candidates that require stability across various media during storage and administration. Additionally, its compatibility with high-throughput screening (HTS) platforms makes it an ideal candidate for rapid assessment of biological activity.

Recent preclinical studies have begun to elucidate the potential therapeutic applications of (3,5-Dimethoxyphenyl)methyl(furan-2-ylmethyl)amine. In vitro assays have shown that this compound can modulate key enzymes involved in neurotransmitter metabolism. For example, it has been observed to inhibit monoamine oxidase (MAO) enzymes, which are critical in regulating levels of serotonin and dopamine. Such inhibitory activity suggests potential benefits in treating mood disorders and cognitive impairments.

The structural diversity inherent in this molecule also opens up possibilities for derivative design. By modifying either the dimethoxyphenyl or furan-2-ylmethyl groups, researchers can generate a library of compounds with tailored biological activities. This approach aligns well with modern drug discovery strategies that emphasize structure-based design and rational optimization.

In conclusion, (3,5-Dimethoxyphenyl)methyl(furan-2-ylmethyl)amine represents a significant advancement in chemical biology research. Its unique structural features and promising pharmacological properties make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases affecting humanity today.